(3-(Methylthio)pyrrolidin-1-yl)(4-(thiophen-2-yl)phenyl)methanone

• IUPAC Name: (3-methylsulfanylpyrrolidin-1-yl)-(4-thiophen-2-ylphenyl)methanone
• InChI: InChI=1S/C16H17NOS2/c1-19-14-8-9-17(11-14)16(18)13-6-4-12(5-7-13)15-3-2-10-20-15/h2-7,10,14H,8-9,11H2,1H3
• InChI Key: RCGUCEHIZSFVDT-UHFFFAOYSA-N
• Canonical SMILES: CSC1CCN(C1)C(=O)C2=CC=C(C=C2)C3=CC=CS3
• Molecular Formula: C16H17NOS2
• Molecular Weight: 303.4 g/mol
• CAS No.: 2034577-05-2

Description

The compound contains a pyrrolidine ring, a thiophene ring, and a methanone functional group. Pyrrolidine is a five-membered ring with one nitrogen atom. Thiophene is a five-membered ring containing four carbon atoms and one sulfur atom. Methanone is a carbonyl group (C=O) attached to two carbon groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups. The pyrrolidine ring could contribute to the stereochemistry of the molecule. The presence of the sulfur atom in the thiophene ring and the carbonyl group in the methanone could also influence the molecule’s reactivity.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on the reactivity of the functional groups present. Pyrrolidine derivatives are known to participate in a variety of reactions. Thiophene derivatives can undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the pyrrolidine ring could contribute to the compound’s solubility and boiling point.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Pyrrolidine derivatives are used widely in medicinal chemistry due to their diverse biological activities. Thiophene derivatives also possess a wide range of therapeutic properties.